Cas no 1335415-75-2 ((2S)-1-(6-methoxypyridin-3-yl)propan-2-amine)

• Product Name: (2S)-1-(6-methoxypyridin-3-yl)propan-2-amine
• CAS No: 1335415-75-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5991608
• PubChem ID: 92670249
• Update Time: 2025-10-29

(2S)-1-(6-methoxypyridin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(6-methoxypyridin-3-yl)propan-2-amine
• 1335415-75-2
• EN300-1826438

• Inchi： 1S/C9H14N2O/c1-7(10)5-8-3-4-9(12-2)11-6-8/h3-4,6-7H,5,10H2,1-2H3/t7-/m0/s1
• InChI Key： SBFSPVKELUYPJN-ZETCQYMHSA-N
• SMILES： O(C)C1=CC=C(C=N1)C[C@H](C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (2S)-1-(6-methoxypyridin-3-yl)propan-2-amine

Comprehensive Overview of (2S)-1-(6-methoxypyridin-3-yl)propan-2-amine (CAS No. 1335415-75-2): Properties, Applications, and Research Insights

The compound (2S)-1-(6-methoxypyridin-3-yl)propan-2-amine, identified by its CAS number 1335415-75-2, is a chiral amine derivative with a pyridine core structure. This molecule has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The 6-methoxypyridine moiety, combined with the (2S)-propan-2-amine side chain, contributes to its stereospecific interactions, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for chiral amines like (2S)-1-(6-methoxypyridin-3-yl)propan-2-amine has surged, driven by their role in synthesizing enantiomerically pure pharmaceuticals. Researchers and industry professionals frequently search for terms such as "chiral building blocks for drug synthesis", "pyridine derivatives in medicinal chemistry", and "CAS 1335415-75-2 applications", reflecting the growing interest in this compound. Its structural versatility allows for modifications that can enhance bioavailability or target specificity, aligning with trends in personalized medicine and precision therapeutics.

The synthesis of (2S)-1-(6-methoxypyridin-3-yl)propan-2-amine typically involves asymmetric catalysis or resolution techniques to achieve high enantiomeric purity—a critical factor for pharmaceutical efficacy. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to validate its chemical identity and purity. These quality control measures address common queries like "how to characterize chiral amines" and "analytical techniques for CAS 1335415-75-2", which are frequently encountered in academic and industrial forums.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science. Its methoxypyridine group exhibits electron-donating properties, useful in designing conductive polymers or catalysts. Such interdisciplinary relevance answers search trends like "multifunctional pyridine derivatives" and "CAS 1335415-75-2 in materials research", highlighting its broad utility. Additionally, its stability under various conditions makes it a candidate for green chemistry initiatives, addressing sustainability concerns in chemical manufacturing.

Ongoing research explores the biological activity of (2S)-1-(6-methoxypyridin-3-yl)propan-2-amine, particularly its interactions with neurotransmitter receptors or enzymes. This aligns with popular inquiries such as "amine derivatives in CNS drug development" and "mechanisms of pyridine-based compounds". Collaborative studies between computational chemists and experimentalists further optimize its properties using molecular docking and QSAR modeling, techniques frequently searched by professionals in the field.

In summary, (2S)-1-(6-methoxypyridin-3-yl)propan-2-amine (CAS 1335415-75-2) represents a convergence of synthetic innovation and applied science. Its relevance to drug design, material engineering, and sustainable chemistry ensures continued exploration, meeting both industrial needs and academic curiosity. By addressing high-search-volume topics and leveraging its structural uniqueness, this compound remains at the forefront of modern chemical research.